Cas no 1240527-86-9 (3-Cyclopropyl-3-azabicyclo[3.1.1]heptan-6-one)

• Product Name: 3-Cyclopropyl-3-azabicyclo[3.1.1]heptan-6-one
• CAS No: 1240527-86-9
• MF: C₉H₁₃NO
• MW: 151.205622434616
• MDL: MFCD19442715
• CID: 5206685
• Update Time: 2025-06-20

3-Cyclopropyl-3-azabicyclo[3.1.1]heptan-6-one Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-3-azabicyclo[3.1.1]heptan-6-one
• starbld0041513
• 3-Cyclopropyl-3-azabicyclo[3.1.1]heptan-6-one

• MDL： MFCD19442715
• Inchi： 1S/C9H13NO/c11-9-6-3-7(9)5-10(4-6)8-1-2-8/h6-8H,1-5H2
• InChI Key： RYPAWDORCQWPHU-UHFFFAOYSA-N
• SMILES： O=C1C2CN(CC1C2)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 196
• XLogP3: 0.5
• Topological Polar Surface Area: 20.3

Additional information on 3-Cyclopropyl-3-azabicyclo[3.1.1]heptan-6-one

Introduction to 3-Cyclopropyl-3-azabicyclo[3.1.1]heptan-6-one (CAS No: 1240527-86-9)

3-Cyclopropyl-3-azabicyclo[3.1.1]heptan-6-one, identified by the Chemical Abstracts Service Number (CAS No) 1240527-86-9, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This bicyclic structure, featuring a cyclopropyl substituent and an azabicyclo[3.1.1]heptane core, has garnered attention due to its unique structural features and potential biological activities. The presence of both nitrogen and oxygen heteroatoms in its framework suggests a high degree of versatility in terms of molecular interactions, making it a promising candidate for further exploration in drug discovery.

The compound’s molecular architecture is characterized by a rigid bicyclic system, which can influence its pharmacokinetic properties and binding affinity to biological targets. The cyclopropyl group, known for its strain and reactivity, can modulate the electronic and steric environment around the molecule, potentially affecting its metabolic stability and binding interactions. Additionally, the azabicyclo[3.1.1]heptane scaffold is a privileged structure in medicinal chemistry, often found in bioactive molecules due to its ability to mimic natural products and exhibit favorable pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have indicated that the nitrogen atom in the azabicyclo[3.1.1]heptane ring can serve as a hydrogen bond acceptor or participate in π-stacking interactions, depending on the context of the surrounding residues in a target protein. This flexibility makes 3-Cyclopropyl-3-azabicyclo[3.1.1]heptan-6-one a versatile scaffold for designing molecules with specific biological functions.

In the realm of drug discovery, the synthesis of analogs derived from this core structure has been extensively explored. Researchers have leveraged modern synthetic methodologies to introduce various functional groups at different positions, aiming to optimize potency, selectivity, and pharmacokinetic profiles. For instance, modifications at the cyclopropyl position or the carbonyl group at the 6-position have shown promising results in enhancing binding affinity to certain enzymes or receptors.

The compound’s potential applications extend beyond traditional small-molecule drug development. Its unique structural features make it an attractive candidate for exploring novel therapeutic modalities, such as proteolysis targeting chimeras (PROTACs) or molecular glues, where precise control over molecular interactions is crucial. Additionally, its rigid framework could be exploited for designing peptidomimetics that mimic natural bioactive peptides while offering improved stability and bioavailability.

Recent studies have also highlighted the compound’s role in addressing emerging challenges in medicinal chemistry, such as resistance mechanisms or off-target effects. By leveraging structural diversity and computational screening techniques, researchers have identified derivatives of 3-Cyclopropyl-3-azabicyclo[3.1.1]heptan-6-one that exhibit enhanced efficacy against resistant strains or reduced toxicity profiles compared to existing therapeutics.

The synthesis of this compound involves multi-step organic transformations that showcase the ingenuity of modern synthetic strategies. Key steps include ring-closing metathesis to form the bicyclic core, followed by functionalization at strategic positions to introduce the desired substituents. Advances in catalytic systems have enabled more efficient and scalable synthetic routes, reducing costs and improving yields while maintaining high purity standards.

From a regulatory perspective, 3-Cyclopropyl-3-azabicyclo[3.1.1]heptan-6-one (CAS No: 1240527-86-9) is subject to standard guidelines for chemical substances used in research and development purposes. Compliance with Good Manufacturing Practices (GMP) ensures that materials used in preclinical studies meet stringent quality criteria before advancing to human trials.

The future prospects for this compound are vast, with ongoing research focusing on expanding its chemical space through combinatorial chemistry and library synthesis approaches. By integrating machine learning algorithms with experimental data, researchers can accelerate the discovery process and identify novel derivatives with enhanced therapeutic potential.

In conclusion,3-Cyclopropyl-3-azabicyclo[3.1.1]heptan-6-one represents a significant advancement in medicinal chemistry due to its unique structural features and potential biological activities。 Its rigid bicyclic framework， combined with strategic functionalization， makes it an ideal candidate for further exploration in drug discovery。 As research continues， this compound is poised to contribute to the development of next-generation therapeutics that address unmet medical needs。